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Compound of Interest

3-(3-
Compound Name:

Methylphenyl)propionaldehyde

Cat. No.: B1311848

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated
with 3-(3-Methylphenyl)propionaldehyde (CAS No. 95416-60-7), a chemical intermediate
and fragrance ingredient. This document synthesizes available data on its physicochemical
properties, toxicological profile, and handling procedures to inform risk assessment and ensure
safe laboratory and industrial practices.

Chemical and Physical Properties

3-(3-Methylphenyl)propionaldehyde, also known as 3-(m-tolyl)propanal, is an aromatic
aldehyde.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property Value Source

CAS Number 95416-60-7 [1]

Molecular Formula C10H120 [1]

Molecular Weight 148.20 g/mol [1]
Appearance Colorless to light yellow liquid ChemicalBook
Storage Temperature -20°C, stored under nitrogen ChemicalBook
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Table 1: Physical and Chemical Properties of 3-(3-Methylphenyl)propionaldehyde

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
3-(3-Methylphenyl)propionaldehyde is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Table 2: GHS Hazard Classification of 3-(3-Methylphenyl)propionaldehyde[1]

The signal word for this chemical is Warning.[1]

Toxicological Profile

Quantitative toxicological data for 3-(3-Methylphenyl)propionaldehyde is not readily available
in the public domain. Therefore, data for the structurally related and well-studied compound,
propionaldehyde, is provided for context and precautionary guidance.

Endpoint Species Route Value Source
LDso Rat Oral 1690 mg/kg Wikipedia
LDso Rabbit Dermal 2460 mg/kg Sigma-Aldrich

Table 3: Acute Toxicity Data for Propionaldehyde (CAS No. 123-38-6)
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Experimental Protocols

The toxicological hazards of chemical substances like 3-(3-Methylphenyl)propionaldehyde
are typically determined using standardized experimental protocols, such as those established
by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)

This method is a stepwise procedure using a small number of animals to classify a substance's
oral toxicity.

Animal Selection: Healthy, young adult rodents (usually females) are used.

o Dose Administration: The substance is administered orally by gavage at one of the defined
starting dose levels (5, 50, 300, or 2000 mg/kg body weight).

e Procedure: The test proceeds in a stepwise manner, with three animals per step. The
outcome of each step (mortality or survival) determines the next dose level.

o Observation: Animals are observed for up to 14 days for signs of toxicity and mortality. Body
weight is recorded weekly.

o Endpoint: The test allows for the classification of the substance into one of the GHS acute
toxicity categories.

In Vitro SKkin Irritation (OECD Guideline 439:
Reconstructed Human Epidermis Test Method)

This in vitro method assesses the potential of a substance to cause skin irritation.

o Test System: A reconstructed human epidermis (RhE) model, which mimics the properties of
the upper layers of human skin, is used.

o Application: The test substance is applied topically to the surface of the RhE tissue.
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e Exposure and Incubation: Following a defined exposure period, the substance is removed,
and the tissue is incubated.

 Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT assay).
A reduction in cell viability below a certain threshold indicates that the substance is an
irritant. A substance is identified as an irritant if the tissue viability is < 50%.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Animal Selection: A single healthy, adult albino rabbit is typically used for the initial test.

o Application: A single dose of the test substance is applied to the conjunctival sac of one eye.
The other eye serves as a control.

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
irritation, including redness, swelling, and discharge. The cornea, iris, and conjunctiva are
scored.

» Confirmation: If an irritant or negative response is observed, the test is confirmed using up to
two additional animals.

Signaling Pathways and Mechanisms of Toxicity
Proposed Metabolic Pathway

Aromatic aldehydes like 3-(3-Methylphenyl)propionaldehyde are likely metabolized in the
body through oxidation and reduction reactions. The aldehyde group can be oxidized to a
carboxylic acid or reduced to an alcohol. The following diagram illustrates a plausible metabolic
pathway for 3-phenylpropanal, a closely related compound, which is likely analogous for 3-(3-
Methylphenyl)propionaldehyde.
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Metabolism of 3-Phenylpropanal
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Caption: Proposed metabolic pathway of 3-phenylpropanal.

General Mechanism of Aldehyde Toxicity

Aldehydes are electrophilic compounds that can react with nucleophilic groups in biological
macromolecules such as proteins and DNA. This covalent modification can lead to cellular

dysfunction and toxicity.
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Caption: General mechanism of aldehyde toxicity.

Safety and Handling Procedures
First-Aid Measures

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.

+ Skin Contact: Remove contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor if irritation persists.

+ Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Specific Hazards: No data available.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

e Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleaning: Absorb with inert material and dispose of as hazardous waste.

Handling and Storage

o Handling: Handle in a well-ventilated place. Wear appropriate personal protective equipment.

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.

Exposure Controls and Personal Protection

e Engineering Controls: Ensure adequate ventilation.
o Eye/Face Protection: Wear tightly fitting safety goggles.
o Skin Protection: Wear protective gloves and clothing.

» Respiratory Protection: Use a respirator if exposure limits are exceeded or if irritation is
experienced.

Logical Workflow for Safety Assessment
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The safety assessment of a chemical like 3-(3-Methylphenyl)propionaldehyde follows a
logical progression from data gathering to risk characterization.

Chemical Safety Assessment Process

Literature Review &
Data Gathering

Physicochemical Hazard Identification
Characterization (In vitro / In vivo testing)

\ l
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Caption: Workflow for chemical safety assessment.

Ecological Information

Specific data on the environmental fate and ecotoxicity of 3-(3-
Methylphenyl)propionaldehyde are limited. However, phenylpropanals are generally not
expected to be persistent or bioaccumulative and are anticipated to undergo rapid degradation
in the environment. Nevertheless, release into the environment should be avoided.
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Conclusion

3-(3-Methylphenyl)propionaldehyde is a hazardous chemical that is harmful if swallowed and
causes skin, eye, and respiratory irritation. While specific quantitative toxicological data are
scarce, information from structurally similar compounds and standardized testing guidelines
provide a basis for safe handling and risk assessment. Adherence to recommended safety
precautions, including the use of appropriate personal protective equipment and engineering
controls, is essential to minimize exposure and mitigate risks in research and industrial
settings. Further research to determine the specific toxicological and ecotoxicological profile of
this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-(3-Methylphenyl)propionaldehyde | C10H120 | CID 10464477 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [3-(3-Methylphenyl)propionaldehyde: A Technical Guide
to Safety and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311848#3-3-methylphenyl-propionaldehyde-safety-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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